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Compound of Interest

Compound Name:
(2-Chlorophenyl)

(cyclopropyl)methanol

CAS No.: 886860-48-6

Cat. No.: B2567851

Get Quote

As a Senior Application Scientist, I recognize that handling specialized organic compounds like

(2-Chlorophenyl)(cyclopropyl)methanol requires more than just reading a Safety Data Sheet

(SDS). It demands a mechanistic understanding of the chemical's behavior to design a fail-safe

operational environment.

This guide provides researchers and drug development professionals with field-proven, self-

validating protocols for the safe handling, dissolution, and disposal of this compound, ensuring

both scientific integrity and laboratory safety.

Chemical Identity & Mechanistic Hazard Profile
To design an effective safety protocol, we must first understand the causality behind the

compound's hazards. The compound[1-(2-Chlorophenyl)cyclopropyl]methanol (CAS: 886366-

24-1) is a cyclopropane derivative featuring a 2-chlorophenyl substituent and a hydroxymethyl

group[1].
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Lipophilicity & Dermal Risk (H315): The 2-chlorophenyl group significantly increases the

molecule's lipophilicity. If the powder contacts the skin, it can rapidly partition into the lipid

bilayers of the epidermis, causing acute irritation.

Aerosolization & Respiratory Risk (H335): As a fine, dry powder, this compound is highly

susceptible to static charge accumulation. Unmitigated static can cause the powder to

aerosolize during transfer, leading to inhalation and severe respiratory tract irritation.

Ocular Toxicity (H319): The reactive nature of the cyclopropyl methanol moiety can cause

severe eye irritation upon contact with ocular mucosa.

Table 1: Chemical Identity & Hazard Metrics

Parameter Value Operational Implication

Compound Name
(2-Chlorophenyl)

(cyclopropyl)methanol

Target analyte/reagent for

synthesis.

CAS Number 886366-24-1
Primary identifier for SDS and

waste tracking.

Molecular Weight 182.65 g/mol
Critical for precise molarity

calculations.

GHS Hazards H302, H315, H319, H335
Dictates strict engineering

controls and PPE.

Physical State Solid (Powder/Crystalline)
High risk of static-induced

aerosolization.

Personal Protective Equipment (PPE) Matrix
Under the, laboratory hazard assessments must dictate specific protective measures[2]. The

following PPE matrix is engineered specifically for chlorinated aromatic alcohols.

Table 2: PPE Specifications & Mechanistic Justification
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PPE Component Specification Mechanistic Justification

Hand Protection
Nitrile gloves (≥ 4 mil

thickness)

Nitrile provides superior

chemical resistance against

chlorinated aromatic

compounds compared to latex,

preventing dermal absorption.

Eye Protection
ANSI Z87.1 tight-fitting safety

goggles

Prevents ocular exposure to

aerosolized micro-particulates

which bypass standard safety

glasses.

Body Protection
Flame-resistant (FR) or 100%

cotton lab coat

Cotton prevents the

electrostatic buildup that can

cause fine powders to cling to

the researcher's body or

aerosolize.

Engineering Control
Chemical Fume Hood (Face

velocity 80-120 fpm)

Mitigates inhalation risk of

airborne powder and solvent

vapors, directly addressing the

H335 hazard.

Self-Validating Operational Protocol: Weighing &
Dissolution
Standard operating procedures often fail because they lack real-time verification. The following

protocol is a self-validating system, meaning each step contains a built-in physical check to

confirm success before proceeding. This aligns with the guidelines set forth in [3].
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Figure 1: Operational workflow for safe handling and dissolution of the compound.

Step-by-Step Methodology
Environmental Control Setup: Activate the chemical fume hood and verify airflow.
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Validation: The digital anemometer reads between 80-120 fpm, and a physical tissue strip

taped to the sash shows a steady, inward directional flow.

Static Mitigation: Place an anti-static U-electrode or ionizing bar directly next to the analytical

balance inside the hood.

Validation: When transferring a test micro-spatula of the powder, the solid falls cleanly into

the weigh boat without clinging to the metal or scattering.

Mass Transfer: Weigh the desired mass of (2-Chlorophenyl)(cyclopropyl)methanol.

Validation: The balance reading stabilizes rapidly, exhibiting a drift of <0.1 mg/min

(indicating no residual static interference or draft issues).

Solvent Addition: Slowly add the primary solvent (e.g., DMSO, Methanol, or DCM) down the

inner wall of the vial to prevent powder ejection.

Validation: Visual confirmation of complete dissolution; the solution transitions from turbid

to optically clear with zero suspended particulates.

Secondary Containment: Cap the vial tightly and place it into a shatterproof secondary

carrier.

Validation: The cap is torqued securely, and the vial does not shift or rattle within the

secondary carrier during transport.

Decontamination & Spill Response
Dry wiping a powder spill is a critical error that forces the chemical into the air. The following

logic matrix dictates the immediate response to a breach in containment.
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Figure 2: Decision matrix and logical workflow for chemical spill response.

Immediate Action for Small Spills (Inside Hood):

Do not sweep. Lightly moisten an absorbent laboratory pad with a compatible solvent (e.g.,

isopropanol or ethanol).

Gently lay the damp pad over the powder to suppress aerosolization.

Wipe inward from the edges of the spill toward the center to prevent spreading the lipophilic

compound.

Wash the decontaminated surface with a strong detergent and water to remove residual

organic traces.
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EPA/RCRA Compliant Waste Disposal Plan
Improper disposal of chlorinated organics can lead to severe exothermic reactions in waste

streams and violates federal law. According to the[4], this compound must be managed

systematically:

Solid Waste: All contaminated gloves, weigh boats, and absorbent pads must be collected in

a compatible, sealable container explicitly labeled "Hazardous Waste - Toxic Solid

(Chlorinated Organic)".

Liquid Waste Segregation: If the compound is dissolved in a solvent, the waste must be

segregated into a Halogenated Waste stream. Mixing chlorinated compounds with non-

halogenated waste streams complicates the incineration process, drastically increases

institutional disposal costs, and can trigger dangerous chemical incompatibilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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